Cas no 25414-78-2 (2-tert-butyl-5-chloroaniline)

• Product Name: 2-tert-butyl-5-chloroaniline
• CAS No: 25414-78-2
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD00179561
• CID: 913805
• PubChem ID: 520199
• Update Time: 2025-06-16

2-tert-butyl-5-chloroaniline Chemical and Physical Properties

Names and Identifiers

• aniline, 2-tert-butyl-5-chloro-
• 2-tert-Butyl-5-chloroaniline
• 25414-78-2
• F74254
• SCHEMBL3793590
• 2-(tert-Butyl)-5-chloroaniline
• AKOS024202471
• CS-0450202
• EN300-202942
• MFCD00179561
• Z1262627870
• AS-2983
• 2-tert-butyl-5-chloroaniline

• MDL： MFCD00179561
• Inchi： 1S/C10H14ClN/c1-10(2,3)8-5-4-7(11)6-9(8)12/h4-6H,12H2,1-3H3
• InChI Key： GPHHXAWTNRXRAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)C(C)(C)C

Computed Properties

• Exact Mass: 183.08162
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-tert-butyl-5-chloroaniline

Professional Introduction to 2-tert-butyl-5-chloroaniline (CAS No. 25414-78-2)

2-tert-butyl-5-chloroaniline, with the chemical identifier CAS No. 25414-78-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic amine derivative features a unique structural configuration that makes it a valuable intermediate in the development of various chemical applications, particularly in medicinal chemistry and agrochemical formulations. The presence of both a tert-butyl group and a chloro substituent on the benzene ring imparts distinct reactivity and functional properties, making it a versatile building block for further chemical modifications.

The compound's molecular structure, consisting of a benzene core substituted with a chlorine atom at the 5-position and a tert-butyl group at the 2-position, contributes to its stability and reactivity in synthetic pathways. This arrangement allows for selective functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. In recent years, 2-tert-butyl-5-chloroaniline has garnered attention in academic and industrial research due to its potential utility in designing novel therapeutic agents.

One of the most compelling aspects of 2-tert-butyl-5-chloroaniline is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop intermediates for pharmaceuticals targeting various diseases. For instance, studies have explored its incorporation into heterocyclic frameworks, which are prevalent in many modern drugs. The electron-withdrawing nature of the chlorine atom and the steric hindrance provided by the tert-butyl group influence the compound's interactions with biological targets, making it an attractive candidate for drug design.

Recent advancements in computational chemistry have further highlighted the significance of 2-tert-butyl-5-chloroaniline. Molecular modeling studies have demonstrated its potential as a scaffold for developing small-molecule inhibitors with enhanced binding affinity and selectivity. These simulations have provided insights into how structural modifications can optimize its pharmacokinetic properties, paving the way for more effective drug candidates. The integration of machine learning algorithms has also accelerated the discovery process, enabling researchers to predict novel derivatives of 2-tert-butyl-5-chloroaniline with desired characteristics.

In addition to pharmaceutical applications, 2-tert-butyl-5-chloroaniline has found utility in agrochemical research. Its derivatives have been investigated as components in pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The chloro substituent enhances its lipophilicity, facilitating absorption across biological membranes, while the tert-butyl group contributes to metabolic stability. Such properties make it a promising candidate for developing environmentally sustainable agrochemicals that are effective yet minimally toxic to non-target organisms.

The synthesis of 2-tert-butyl-5-chloroaniline typically involves multi-step organic reactions, often starting from aniline derivatives. The introduction of the tert-butyl group is commonly achieved through Friedel-Crafts alkylation, while chlorination can be performed using reagents such as sulfuryl chloride or N-chlorosuccinimide. These synthetic routes have been optimized over time to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

The safety profile of 2-tert-butyl-5-chloroaniline is another critical consideration in its application. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent exposure to skin or eyes. Laboratory protocols typically recommend working in well-ventilated areas and using personal protective equipment such as gloves and goggles. These precautions align with general chemical safety guidelines and ensure that researchers can utilize this compound effectively without compromising their health or safety.

The future prospects for 2-tert-butyl-5-chloroaniline are promising, driven by ongoing research in medicinal chemistry and materials science. As new methodologies emerge, particularly those involving green chemistry principles, its role as an intermediate may expand further. Innovations in catalytic processes could also enhance its synthesis efficiency, reducing costs and environmental impact. Moreover, interdisciplinary approaches combining organic synthesis with bioinformatics are likely to uncover novel applications that were previously unexplored.

In conclusion,2-tert-butyl-5-chloroaniline (CAS No. 25414-78-2) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it indispensable in pharmaceutical development, agrochemical formulations, and advanced material synthesis. As scientific understanding progresses and new technologies emerge,2-tert-butyl-5-chloroaniline will continue to play a pivotal role in shaping the future of chemical innovation.